1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol

Conformational entropy Ligand efficiency Rotatable bonds
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H13ClFNO
Molecular Weight 217.67 g/mol
Cat. No. B13294954
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol
Molecular FormulaC10H13ClFNO
Molecular Weight217.67 g/mol
Structural Identifiers
SMILESCC(CNCC1=C(C(=CC=C1)Cl)F)O
InChIInChI=1S/C10H13ClFNO/c1-7(14)5-13-6-8-3-2-4-9(11)10(8)12/h2-4,7,13-14H,5-6H2,1H3
InChIKeyVCSYBCWNPLHATQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 100 mg / 2.5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol: Structural Identity and Procurement


1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol (CAS 1536722-67-4; molecular formula C₁₀H₁₃ClFNO; MW 217.67 g/mol) is a chiral secondary β-amino alcohol featuring a 3-chloro-2-fluorobenzyl substituent linked via a methylamino bridge to a propan-2-ol backbone [1]. The compound possesses one undefined stereocenter at C2 of the propanol chain, computed XLogP3-AA of 1.8, topological polar surface area (TPSA) of 32.3 Ų, 4 rotatable bonds, 2 hydrogen bond donors, and 3 hydrogen bond acceptors [1]. It is commercially supplied at ≥95% purity by multiple vendors including Enamine (cat. EN300-163077), AKSci (cat. 0771DX), and Leyan (cat. 2085099) for research and development use [2]. The compound belongs to a broader class of halogenated phenylmethyl-aminopropanols (C₁₀H₁₃ClFNO isomers) that serve as versatile intermediates in medicinal chemistry, most notably as building blocks for kinase inhibitors, GPCR ligands, and antiviral agents .

Isomer Non-Interchangeability for 1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol


Isomeric aminopropanol derivatives sharing the molecular formula C₁₀H₁₃ClFNO exhibit critically different physicochemical, stereochemical, and pharmacophoric properties that preclude generic substitution. Positional isomerism of the halogen substituents on the phenyl ring (3-Cl-2-F vs. 3-Cl-4-F vs. 2-Cl-6-F) alters the electronic character of the aromatic system, directly affecting π-stacking interactions, halogen bonding geometry, and metabolic stability in downstream bioactive molecules [1]. More fundamentally, the position of the hydroxyl group on the propanol backbone (propan-2-ol vs. propan-1-ol) determines whether the molecule possesses a chiral secondary alcohol center—absent in primary alcohol analogs—which governs both enantioselective synthetic utility and differential hydrogen-bonding capacity in target binding pockets [2]. These structural variations translate into measurable differences in computed properties including rotatable bond count (4 vs. 5), lipophilicity (XLogP3 1.8 vs. 1.7), and stereochemical complexity, each of which carries downstream consequences for ligand efficiency, conformational preorganization, and pharmacokinetic behavior of derived compounds [2][3].

Quantitative Differentiation of 1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol from Analogs


Rotatable Bond Advantage Over Propan-1-ol Analog

The target compound possesses 4 rotatable bonds compared to 5 for the direct positional isomer 3-{[(3-chloro-2-fluorophenyl)methyl]amino}propan-1-ol (CAS 1520670-44-3, PubChem CID 75355457), representing a 20% reduction in conformational degrees of freedom [1][2]. This difference arises because the secondary alcohol hydroxyl is attached to an internal carbon (C2) rather than the terminal carbon (C3), eliminating one freely rotatable C-C bond. In drug discovery, each additional rotatable bond has been empirically correlated with an approximate 0.5 log unit decrease in oral bioavailability and reduced ligand binding efficiency due to entropic penalties upon target engagement [3]. The reduced rotatable bond count of the propan-2-ol scaffold therefore offers a measurable entropic advantage for downstream lead optimization programs.

Conformational entropy Ligand efficiency Rotatable bonds β-Amino alcohol Medicinal chemistry

Lipophilicity (XLogP3) Impact on Permeability and CYP Metabolism

The target compound exhibits an XLogP3-AA value of 1.8, compared to 1.7 for the propan-1-ol positional isomer 3-{[(3-chloro-2-fluorophenyl)methyl]amino}propan-1-ol (CAS 1520670-44-3) [1][2]. This ΔXLogP3 of +0.1 log unit, while modest, reflects the fundamental difference between a secondary alcohol (more hindered, less solvent-exposed hydroxyl) and a primary alcohol (terminal, fully solvent-accessible). The secondary alcohol in the propan-2-ol scaffold is sterically shielded by the adjacent methyl group, reducing its effective contribution to overall polarity and slightly increasing partition into organic phases. In the context of fragment-based drug discovery and intermediate selection, this lipophilicity increment positions the target compound marginally closer to the empirically derived optimal logP range of 1–3 for CNS drug candidates while maintaining drug-like TPSA (32.3 Ų) [3].

Lipophilicity XLogP3 Membrane permeability ADME CYP450 metabolism

Chiral Secondary Alcohol Center for Enantioselective Synthesis

The target compound contains one undefined stereocenter at the C2 carbon of the propan-2-ol chain (PubChem undefined atom stereocenter count = 1), in contrast to 3-{[(3-chloro-2-fluorophenyl)methyl]amino}propan-1-ol (CAS 1520670-44-3), which has zero stereocenters [1][2]. This stereochemical distinction is non-trivial: the secondary alcohol chiral center enables the compound to serve as a substrate for enantioselective synthesis and chiral resolution, yielding enantiopure intermediates for asymmetric drug synthesis. The three halogen-position isomers that also retain the propan-2-ol backbone—1-{[(3-chloro-4-fluorophenyl)methyl]amino}propan-2-ol (CAS 1247067-12-4) and 1-[(2-chloro-6-fluorobenzyl)amino]propan-2-ol (CAS 869945-38-0)—share this feature (each with 1 undefined stereocenter) [3][4], indicating that stereochemical differentiation within the propan-2-ol subfamily rests on combined halogen substitution pattern preference rather than chirality alone.

Chiral building block Secondary alcohol Stereocenter Enantioselective synthesis β-Amino alcohol

Pharmacophoric Privilege: 3-Chloro-2-fluorophenyl Motif and Elvitegravir

The 3-chloro-2-fluorobenzyl moiety present in the target compound is a validated pharmacophoric fragment featured in the FDA-approved HIV-1 integrase inhibitor Elvitegravir (CAS 697761-98-1), which contains the identical 3-chloro-2-fluorophenylmethyl substituent [1]. This halogen substitution pattern—with chlorine meta and fluorine ortho to the benzylic attachment point—generates a distinctive electrostatic potential surface that supports both hydrophobic packing and directed halogen bonding with target proteins [2]. In contrast, the 3-chloro-4-fluorophenyl isomer (Cl meta, F para) and 2-chloro-6-fluorophenyl isomer (both ortho) present altered electronic distributions and steric profiles. Multiple compounds incorporating the 3-chloro-2-fluorophenyl fragment have demonstrated nanomolar potency across diverse targets: Elvitegravir (HIV integrase strand transfer IC₅₀ ~ 1 nM), MK-8745 (Aurora A kinase IC₅₀ = 0.6 nM), Belvarafenib (B-RAF/C-RAF IC₅₀ = 7/2 nM), and RIPK1 inhibitors (IC₅₀ = 53 nM) [3][4].

Pharmacophore 3-Chloro-2-fluorophenyl Elvitegravir HIV integrase Kinase inhibitor Halogen bonding

Multi-Vendor Availability Advantage Over Single-Source Analogs

The target compound (CAS 1536722-67-4) is stocked and supplied by at least four independent commercial vendors—Enamine (cat. EN300-163077), AKSci (cat. 0771DX), Leyan (cat. 2085099), and ChemSrc—with a uniform minimum purity specification of 95% [1]. Enamine pricing data (2023) shows availability across a range of scales: 50 mg ($468), 100 mg ($490), 250 mg ($933), 1 g ($1,014), 2.5 g ($1,988), 5 g ($2,940), and 10 g ($4,360) [1]. In comparison, the propan-1-ol positional isomer 3-{[(3-chloro-2-fluorophenyl)methyl]amino}propan-1-ol (CAS 1520670-44-3) is listed by only two vendors with pricing available upon enquiry, and the 3-chloro-4-fluorophenyl isomer (CAS 1247067-12-4) is similarly limited in multi-vendor availability . Multi-vendor sourcing mitigates single-supplier supply chain risk and enables competitive procurement for medicinal chemistry programs operating at gram-to-kilogram scale.

Procurement Supply chain Purity specification Commercial availability Research chemical

Research and Industrial Applications for 1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol


Fragment-Based Drug Discovery for Kinase and Integrase Targets

The 3-chloro-2-fluorobenzyl fragment of this compound directly recapitulates the key pharmacophoric element of Elvitegravir (HIV integrase inhibitor, EC₅₀ ~ 1 nM), MK-8745 (Aurora A inhibitor, IC₅₀ = 0.6 nM), and Belvarafenib (C-RAF inhibitor, IC₅₀ = 2 nM) [1]. Researchers engaged in fragment growing or scaffold hopping around these targets should prioritize this compound over the 3-chloro-4-fluoro or 2-chloro-6-fluoro positional isomers, which lack the validated sub-nanomolar target engagement profile of the 3-Cl-2-F substitution pattern [2]. The secondary alcohol provides a synthetic handle for further elaboration (e.g., esterification, etherification, oxidation to ketone) while preserving the chiral center for potential enantioselective optimization.

Chiral β-Amino Alcohol Building Block for Asymmetric Synthesis

The secondary alcohol at the C2 position of the propan-2-ol backbone provides a chiral center (undefined stereocenter count = 1) that is absent in the propan-1-ol analog (stereocenter count = 0) [3]. This stereochemical feature qualifies the compound as a substrate for chiral resolution via diastereomeric salt formation, chiral HPLC, or enzymatic kinetic resolution. Medicinal chemistry teams requiring enantiopure β-amino alcohol intermediates for asymmetric drug synthesis—particularly in programs targeting GPCRs or ion channels where stereochemistry critically governs receptor subtype selectivity—should select this compound over achiral propan-1-ol scaffolds, which offer no stereochemical leverage [4].

Conformationally Constrained Lead Optimization with Entropic Advantage

With 4 rotatable bonds versus 5 for the propan-1-ol analog [3], this compound offers a measurable entropic advantage for lead optimization. Each rotatable bond eliminated has been estimated to improve oral bioavailability probability by reducing the conformational entropy penalty upon target binding [5]. Medicinal chemists seeking to improve ligand efficiency metrics (LE, LLE, LELP) in early-stage hit-to-lead programs should evaluate this scaffold as a replacement for more flexible amino-alcohol linkers, particularly when targeting rigid binding pockets where conformational preorganization translates to affinity gains.

Multi-Gram Scale-Up and Library Synthesis with Supply Chain Security

The compound's availability from ≥4 independent vendors at consistent ≥95% purity, with transparent multi-scale pricing from 50 mg to 10 g (Enamine, $468–$4,360) [6], supports both initial screening (50–250 mg) and parallel library production (1–10 g). This supply chain diversity significantly reduces the risk of single-vendor stockouts or quality inconsistencies that affect less widely stocked positional isomers. Process chemistry teams planning route scouting or multigram intermediate campaigns can procure with confidence, leveraging competitive pricing across vendors to optimize procurement cost.

Quote Request

Request a Quote for 1-{[(3-Chloro-2-fluorophenyl)methyl]amino}propan-2-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.